Cas no 16851-08-4 (4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)-)

• Product Name: 4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)-
• CAS No: 16851-08-4
• MF: C₁₈H₁₄O₄S
• MW: 326.366364002228
• CID: 229257
• PubChem ID: 262085
• Update Time: 2025-04-19

4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-thione,7-(acetyloxy)-3-(4-methoxyphenyl)-
• [3-(4-methoxyphenyl)-4-sulfanylidenechromen-7-yl] acetate
• 3-(4-methoxyphenyl)-4-thioxo-4h-chromen-7-yl acetate
• 7-acetoxy-3-(4-methoxy-phenyl)-chromene-4-thione
• AC1L66PG
• AC1Q62EH
• AR-1E7052
• CTK4D3015
• HMS3079O19
• NSC95378
• SMR001561196
• MLS002695289
• CHEMBL1699857
• 16851-08-4
• DTXSID50294230
• NSC-95378

• Inchi： 1S/C18H14O4S/c1-11(19)22-14-7-8-15-17(9-14)21-10-16(18(15)23)12-3-5-13(20-2)6-4-12/h3-10H,1-2H3
• InChI Key： YTXPADUBACXOGN-UHFFFAOYSA-N
• SMILES： S=C1C(=COC2C=C(C=CC=21)OC(C)=O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 326.06132
• Monoisotopic Mass: 326.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 466.1°Cat760mmHg
• Flash Point: 235.7°C
• Refractive Index: 1.659
• PSA: 44.76
• LogP: 4.76320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids